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Compound of Interest

Compound Name: 5-Amino-2-bromophenol

Cat. No.: B183262 Get Quote

An in-depth technical guide on the safety and hazards of aminobromophenol isomers is

detailed below.

Disclaimer: The information provided primarily pertains to 2-Amino-5-bromophenol (CAS No.

38191-34-3) due to the extensive availability of safety data for this isomer. Data for 5-Amino-2-
bromophenol (CAS No. 55120-56-4) is sparse. Given the structural similarity, the hazards are

likely comparable, but this guide should be used with the understanding that the data is for a

closely related isomer. Always refer to the specific Safety Data Sheet (SDS) for the exact

material being handled.

Chemical Identification and Properties
5-Amino-2-bromophenol and its isomers are aromatic compounds used as intermediates in

organic and pharmaceutical synthesis.[1] Their reactivity is influenced by the amino, hydroxyl,

and bromo substituents on the benzene ring.

Table 1: Chemical Identifiers for Aminobromophenol Isomers
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Identifier 2-Amino-5-bromophenol 5-Amino-2-bromophenol

CAS Number 38191-34-3[2] 55120-56-4[3][4]

Molecular Formula C₆H₆BrNO[2][5] C₆H₆BrNO[6]

Molecular Weight 188.02 g/mol [2] 188.02 g/mol [6]

IUPAC Name 2-amino-5-bromophenol[2] 5-amino-2-bromophenol

Synonyms 4-Bromo-2-hydroxyaniline[2] 4-Bromo-3-hydroxy-aniline[6]

InChIKey
DRQWUAAWZFIVTF-

UHFFFAOYSA-N[5]
Not readily available

SMILES C1=CC(=C(C=C1Br)O)N[2][7] Brc1ccc(N)c(O)c1

Table 2: Physical and Chemical Properties of 2-Amino-5-bromophenol

Property Value Source(s)

Appearance Solid

Purity ≥95% - 98%

Storage Temperature Room Temperature [8]

Topological Polar Surface Area 46.2 Å² [2][7]

Complexity 99.1 [2][7]

Hazard Identification and GHS Classification
2-Amino-5-bromophenol is classified as a hazardous chemical. The primary hazards are

associated with irritation to the skin, eyes, and respiratory system, and it is considered harmful

if swallowed or inhaled.[2]

Table 3: GHS Hazard Classification for 2-Amino-5-bromophenol
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Category Code Description Source(s)

Signal Word Warning [2]

Pictogram
GHS07 (Exclamation

Mark)

Hazard Statements H302 Harmful if swallowed. [2]

H315 Causes skin irritation.

H317
May cause an allergic

skin reaction.
[2]

H319
Causes serious eye

irritation.

H332 Harmful if inhaled.

H335
May cause respiratory

irritation.

Precautionary

Statements
P261

Avoid breathing

dust/fume/gas/mist/va

pors/spray.

P264
Wash skin thoroughly

after handling.

P270

Do not eat, drink or

smoke when using

this product.

[9]

P271

Use only outdoors or

in a well-ventilated

area.

[9]

P280

Wear protective

gloves/ eye protection/

face protection.

P301 + P312 IF SWALLOWED: Call

a POISON CENTER/
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doctor if you feel

unwell.

P302 + P352

IF ON SKIN: Wash

with plenty of soap

and water.

P304 + P340

IF INHALED: Remove

person to fresh air and

keep comfortable for

breathing.

P305 + P351 + P338

IF IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.

P332 + P313

If skin irritation occurs:

Get medical advice/

attention.

P337 + P313

If eye irritation

persists: Get medical

advice/ attention.

P403 + P233

Store in a well-

ventilated place. Keep

container tightly

closed.

[9]

P405 Store locked up. [9]

P501

Dispose of contents/

container to an

approved waste

disposal plant.

[9]
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Toxicological Information
The toxicological properties of 5-amino-2-bromophenol have not been fully investigated.[10]

However, based on the GHS classification of the 2-amino-5-bromophenol isomer, it is acutely

toxic and a significant irritant.

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]

Skin Corrosion/Irritation: Causes skin irritation.[2] Prolonged or repeated exposure may

cause dermatitis.

Serious Eye Damage/Irritation: Causes serious eye irritation.[2]

Respiratory/Skin Sensitization: May cause an allergic skin reaction.[2]

STOT-Single Exposure: May cause respiratory irritation.[2]

Carcinogenicity, Mutagenicity, Reproductive Toxicity: No information is available for this

specific compound.[10][11]

Experimental Protocols
Detailed experimental toxicology studies for 5-Amino-2-bromophenol are not available in the

public domain. Hazard classifications are typically derived from studies following standardized

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Example Protocol: In Vitro Skin Irritation (Based on OECD Test Guideline 439)

This test evaluates the potential of a chemical to cause skin irritation using a reconstructed

human epidermis (RhE) model.

Preparation: Reconstructed human epidermis tissues are pre-incubated in a growth medium.

Application: A measured dose of the test chemical (e.g., 5-Amino-2-bromophenol,
appropriately diluted) is applied topically to the tissue surface. A negative control (e.g.,

phosphate-buffered saline) and a positive control (e.g., 5% sodium dodecyl sulfate) are run

in parallel.
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Incubation: The treated tissues are incubated for a specified period (e.g., 60 minutes) at

37°C.

Rinsing and Post-Incubation: The chemical is thoroughly washed from the tissue surface,

and the tissues are transferred to a fresh medium and incubated for a longer period (e.g., 42

hours) to allow for the development of cytotoxic effects.

Viability Assessment: Tissue viability is measured using a colorimetric assay, such as the

MTT assay. In this assay, viable cells convert the yellow MTT tetrazolium salt into a purple

formazan product. The amount of formazan produced is proportional to the number of viable

cells and is quantified by measuring the optical density.

Classification: A chemical is identified as a skin irritant if the mean tissue viability is reduced

below a defined threshold (e.g., ≤ 50%) compared to the negative control.

Handling, Storage, and Emergency Procedures
Proper handling and storage are critical to minimize risk.

Engineering Controls and Personal Protective
Equipment (PPE)

Ventilation: Handle only in a well-ventilated area or under a chemical fume hood.[10][12]

Safety Equipment: Ensure eyewash stations and safety showers are readily accessible.[10]

[12]

Eye/Face Protection: Wear safety glasses with side-shields or chemical goggles conforming

to EN166 or OSHA's 29 CFR 1910.133.[10]

Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and clothing to

prevent skin exposure.[10]

Respiratory Protection: If dust or aerosols are generated, use a NIOSH/MSHA or European

Standard EN 149 approved respirator.[10]

Storage
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Store in a tightly closed container in a dry, cool, and well-ventilated place. Protect from light and

keep away from incompatible materials such as strong oxidizing agents.[8][10]

Preparation

Handling

Cleanup & Disposal

Assess Hazards
(Review SDS)

Don PPE
(Gloves, Goggles, Lab Coat)

Prepare Workspace
(Chemical Fume Hood)

Weigh Solid Chemical

Transfer to Reaction Vessel

Perform Experiment

Decontaminate Equipment

Dispose of Waste in
Approved Container

Remove PPE

Wash Hands Thoroughly

End

Start
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Standard Laboratory Handling Workflow

First Aid Measures
Inhalation: Remove the victim to fresh air. If not breathing, give artificial respiration. Get

medical attention if symptoms occur.[10]

Skin Contact: Take off immediately all contaminated clothing. Wash off with plenty of soap

and water for at least 15 minutes. Get medical attention if irritation persists.[10]

Eye Contact: Rinse immediately and cautiously with plenty of water for several minutes, also

under the eyelids. Remove contact lenses if present and easy to do. Continue rinsing. If eye

irritation persists, get medical advice.[10]

Ingestion: Do NOT induce vomiting. Clean mouth with water and drink plenty of water

afterward. Call a physician or poison control center immediately.[10]

Exposure Route

Immediate Action

Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

Move to Fresh Air Remove Contaminated Clothing
Wash with Soap & Water (15 min)

Rinse with Water (15 min)
Remove Contact Lenses

Rinse Mouth with Water
Do NOT Induce Vomiting

Seek Medical Attention
if Symptoms Persist or are Severe

Click to download full resolution via product page
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First Aid Response Workflow

Fire and Reactivity Hazards
Flammability: The compound is combustible but not highly flammable. Flash point data is not

applicable for the solid form.

Suitable Extinguishing Media: Use dry chemical, carbon dioxide (CO2), water spray, or

alcohol-resistant foam.[11]

Hazardous Combustion Products: Fire may produce toxic and irritating fumes, including

carbon monoxide (CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen

bromide.[10][11]

Chemical Stability: Stable under recommended storage conditions.[10]

Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and strong

bases.[10][11] Amines are chemical bases and can react exothermically with acids.[13]

Phenols can react as weak organic acids and are incompatible with strong reducing agents

and bases.[13]

Incompatible Materials Conditions to Avoid

Hazardous Decomposition / Combustion Products

5-Amino-2-bromophenol
(and Isomers)

Strong Oxidizing Agents

Reacts With

Strong Acids

Reacts With
(Amine Group)

Strong Bases

Reacts With
(Phenol Group)

Strong Reducing Agents

Reacts With

Excessive Heat

Leads to
Decomposition

Sunlight / UV Light

May Cause
Degradation

Carbon Oxides (CO, CO₂) Nitrogen Oxides (NOx) Hydrogen Bromide
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Reactivity Profile and Incompatibilities

Ecotoxicological Information
Specific ecotoxicity data for 5-Amino-2-bromophenol is limited. However, related brominated

and phenolic compounds are often harmful or toxic to aquatic life.[10]

Aquatic Toxicity: May be harmful to aquatic organisms and could cause long-term adverse

effects in the aquatic environment.[10] One safety data sheet for a related isomer notes it is

"Very toxic to aquatic life with long lasting effects."

Persistence and Degradability: No specific data is available.[10]

General Advice: Do not empty into drains or allow the material to be released into the

environment.[10][14]

Conclusion
5-Amino-2-bromophenol and its isomers, particularly 2-Amino-5-bromophenol, are hazardous

chemicals that must be handled with care. The primary risks include acute toxicity upon

ingestion or inhalation, as well as significant irritation to the skin, eyes, and respiratory system.

Researchers, scientists, and drug development professionals must adhere to strict safety

protocols, including the use of appropriate engineering controls and personal protective

equipment, to minimize exposure. Proper storage and disposal are essential to ensure

laboratory safety and environmental protection. Always consult the most current Safety Data

Sheet for the specific compound before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 12 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromophenol
https://pubchem.ncbi.nlm.nih.gov/compound/2-Amino-5-bromophenol
https://www.chemsrc.com/en/cas/55120-56-4_969163.html
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB21961939.htm
https://www.ambeed.com/products/38191-34-3.html
https://www.pharmaffiliates.com/en/55120-56-4-5-amino-2-bromophenol-pai16010180.html
https://chempure.in/chemical/product/AB3794
https://www.chemscene.com/38191-34-3.html
https://aksci.com/sds/9045CX_SDS.pdf
https://www.fishersci.com/store/msds?partNumber=AC400900500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC457480250&countryCode=US&language=en
https://www.benchchem.com/pdf/An_In_depth_Technical_Guide_to_the_Safe_Handling_of_5_Amino_2_Chlorophenol.pdf
https://cameochemicals.noaa.gov/report?key=CH20230
https://assets.thermofisher.com/DirectWebViewer/errorpage.aspx?aspxerrorpath=/DirectWebViewer/private/results.aspx
https://www.benchchem.com/product/b183262#5-amino-2-bromophenol-safety-and-hazards-information
https://www.benchchem.com/product/b183262#5-amino-2-bromophenol-safety-and-hazards-information
https://www.benchchem.com/product/b183262#5-amino-2-bromophenol-safety-and-hazards-information
https://www.benchchem.com/product/b183262#5-amino-2-bromophenol-safety-and-hazards-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b183262?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 12 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b183262?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

